N1-(3-acetamidophenyl)-N2-(2-(4-phenylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-acetamidophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C22H27N5O3/c1-17(28)24-18-6-5-7-19(16-18)25-22(30)21(29)23-10-11-26-12-14-27(15-13-26)20-8-3-2-4-9-20/h2-9,16H,10-15H2,1H3,(H,23,29)(H,24,28)(H,25,30)
• InChI Key: ISHNOLUQFSRKKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C(=O)NCCN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol

Description

“N1-(3-acetamidophenyl)-N2-(2-(4-phenylpiperazin-1-yl)ethyl)oxalamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring bonded to an amide functional group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the amide and piperazine groups could influence its solubility, melting point, and other properties.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Application : Researchers have developed a radical-based catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters. This approach enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The method was successfully applied to methoxy-protected (−)-Δ8-THC and cholesterol. .

Click Chemistry and Coumarin Derivatives

• Click Reaction : The compound’s oxalamide functionality could participate in click reactions. .

Hydroboration and Hydrogenation Strategies

• Challenges : While boranes efficiently undergo protodeboronation, boronic esters typically do not. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Without specific data, it’s difficult to provide a detailed safety analysis.